Cas no 1797621-11-4 (N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide)

N-{[2-(Dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide is a synthetic small molecule featuring a pyrimidine core linked to a benzodioxole carboxamide moiety. Its structural design combines a dimethylamino-substituted pyrimidine ring with a 1,3-benzodioxole group, enhancing its potential as an intermediate in pharmaceutical and agrochemical applications. The compound exhibits notable stability and reactivity due to its electron-rich heterocyclic framework, making it suitable for further derivatization or as a scaffold in drug discovery. Its well-defined molecular architecture allows for precise interactions in biological or chemical systems, supporting research in medicinal chemistry and molecular design. The compound is typically handled under controlled conditions to ensure purity and performance in experimental settings.

N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide structure

1797621-11-4 structure

Product Name:N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide

CAS No:1797621-11-4

MF:C₁₅H₁₆N₄O₃

MW:300.312542915344

CID:5373146

Update Time:2025-10-30

N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[[2-(dimethylamino)pyrimidin-4-yl]methyl]-1,3-benzodioxole-5-carboxamide
- N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide
- Inchi： 1S/C15H16N4O3/c1-19(2)15-16-6-5-11(18-15)8-17-14(20)10-3-4-12-13(7-10)22-9-21-12/h3-7H,8-9H2,1-2H3,(H,17,20)
- InChI Key： CRYHUPNTOQAHMB-UHFFFAOYSA-N
- SMILES： O1C2=CC=C(C(NCC3C=CN=C(N(C)C)N=3)=O)C=C2OC1

Computed Properties

Exact Mass: 300.122
Monoisotopic Mass: 300.122
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 393
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76.6A^2

N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6438-1859-2μmol	N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide	1797621-11-4	2μmol	$57.0	2023-09-09
Life Chemicals	F6438-1859-5μmol	N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide	1797621-11-4	5μmol	$63.0	2023-09-09
Life Chemicals	F6438-1859-10μmol	N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide	1797621-11-4	10μmol	$69.0	2023-09-09
Life Chemicals	F6438-1859-20μmol	N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide	1797621-11-4	20μmol	$79.0	2023-09-09
Life Chemicals	F6438-1859-1mg	N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide	1797621-11-4	1mg	$54.0	2023-09-09
Life Chemicals	F6438-1859-2mg	N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide	1797621-11-4	2mg	$59.0	2023-09-09
Life Chemicals	F6438-1859-3mg	N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide	1797621-11-4	3mg	$63.0	2023-09-09
Life Chemicals	F6438-1859-4mg	N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide	1797621-11-4	4mg	$66.0	2023-09-09
Life Chemicals	F6438-1859-5mg	N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide	1797621-11-4	5mg	$69.0	2023-09-09
Life Chemicals	F6438-1859-10mg	N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide	1797621-11-4	10mg	$79.0	2023-09-09

N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide Related Literature

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4. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

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Additional information on N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide

Research Briefing on N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide (CAS: 1797621-11-4)

N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide (CAS: 1797621-11-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to incorporate the dimethylamino pyrimidine and benzodioxole moieties, which are critical for its biological activity. The compound's molecular structure has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its identity and consistency across batches.

Pharmacological evaluations of N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide have revealed its potent inhibitory effects on specific enzyme targets. In vitro studies demonstrate its ability to selectively bind to and modulate the activity of kinases involved in inflammatory and proliferative pathways. These findings suggest its potential utility in treating conditions such as cancer and autoimmune diseases, where dysregulation of these pathways is a hallmark.

Recent in vivo studies have further elucidated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate favorable bioavailability and minimal off-target effects, which are crucial for its progression into clinical trials. Additionally, toxicity assessments have shown a manageable safety profile, supporting its candidacy for further development.

In conclusion, N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-2H-1,3-benzodioxole-5-carboxamide represents a promising therapeutic agent with significant potential in addressing unmet medical needs. Ongoing research aims to explore its mechanisms of action in greater detail and to optimize its formulation for enhanced efficacy and safety. The compound's unique chemical structure and biological activity make it a valuable subject of study in the evolving landscape of drug discovery.